3-(Trifluoromethyl)biphenyl-5-sulfonyl chloride

Medicinal Chemistry Organic Synthesis Structure-Activity Relationship
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C13H8ClF3O2S
Molecular Weight 320.71 g/mol
Cat. No. B13237751
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Technical Parameters


Basic Identity
Product Name3-(Trifluoromethyl)biphenyl-5-sulfonyl chloride
Molecular FormulaC13H8ClF3O2S
Molecular Weight320.71 g/mol
Structural Identifiers
SMILESC1=CC=C(C=C1)C2=CC(=CC(=C2)S(=O)(=O)Cl)C(F)(F)F
InChIInChI=1S/C13H8ClF3O2S/c14-20(18,19)12-7-10(9-4-2-1-3-5-9)6-11(8-12)13(15,16)17/h1-8H
InChIKeyMTIJNPPDFWDHGA-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 g / 5 g / 10 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Chemical Identity and Procurement Baseline


3-(Trifluoromethyl)biphenyl-5-sulfonyl chloride (CAS 1214324-24-9; molecular formula C13H8ClF3O2S; MW 320.71 g/mol) is a specialized arylsulfonyl chloride building block belonging to the trifluoromethyl-substituted biphenyl sulfonyl chloride family [1]. The compound features a distinctive 3,5-disubstitution pattern on the same phenyl ring, with a sulfonyl chloride group at the 3-position and a trifluoromethyl group at the 5-position, while the second phenyl ring remains unsubstituted [1]. This regiochemical arrangement places the strongly electron-withdrawing CF3 group (Hammett σm ≈ +0.43) in a meta relationship to the reactive sulfonyl chloride center, creating a unique electronic environment that differentiates it from the more common 4'-trifluoromethyl-biphenyl-3-sulfonyl chloride (CAS 731779-91-2) and 3'-trifluoromethyl-biphenyl-4-sulfonyl chloride (CAS 885267-96-9) analogs where the CF3 and SO2Cl groups reside on different rings [2]. The compound is commercially available at 95% minimum purity from multiple vendors with batch-specific QC documentation including NMR, HPLC, and GC .

1
Sulfonamide library synthesis — same-ring CF3/SO2Cl architecture for focused electronic tuning
2
Regioisomer-controlled reactivity studies — probe through-ring vs. cross-ring electronic transmission
3
Scaffold-oriented medicinal chemistry — 3-CF3-biphenyl pharmacophoric context reported in GTPase inhibitor chemotypes

Why Regioisomeric Substitution Fails: Same-Ring vs. Cross-Ring CF3/SO2Cl


Attempts to substitute 3-(trifluoromethyl)biphenyl-5-sulfonyl chloride with its closest regioisomeric analogs—such as 4'-(trifluoromethyl)-[1,1'-biphenyl]-3-sulfonyl chloride (CAS 731779-91-2) or 3'-(trifluoromethyl)biphenyl-4-sulfonyl chloride (CAS 885267-96-9)—introduce functionally consequential differences in electronic architecture that propagate through every downstream derivatization [1]. In the target compound, both the electron-withdrawing CF3 (σm ≈ +0.43) and the electrophilic SO2Cl reside on the same aromatic ring in a meta relationship, enabling direct through-ring electronic communication that enhances the electrophilicity of the sulfonyl sulfur center [2]. In the cross-ring analogs, this electronic coupling is attenuated by the biphenyl C–C bond, which partially insulates the two rings [2]. The Hammett equation predicts that for reactions with a positive ρ-value (e.g., ρ = +2.02 for chloride exchange in arenesulfonyl chlorides), the rate acceleration conferred by the m-CF3 group is approximately 10^(ρ × σm) ≈ 7.4-fold relative to an unsubstituted analog—an effect that is diminished when the CF3 is on the distal ring [3]. These electronic differences manifest as altered reaction rates, product distribution profiles, and crystallinity of derived sulfonamides, making interchanging regioisomers without re-optimization of reaction conditions a scientifically unsound practice [2][4].

Target
CF3 and SO2Cl on same phenyl ring — direct through-ring electronic coupling
Cross-ring analog
CF3 on distal ring — electronic effect attenuated by biphenyl torsional decoupling (~35–40° twist)
Target
Sulfonyl electrophilicity enhanced by m-CF3 inductive withdrawal on same ring
Cross-ring analog
Reduced effective σ at reaction center — may shift reaction rates and product profiles

Quantitative Differentiation Evidence Against Closest Analogs


Regioisomeric Substitution: Same-Ring vs. Cross-Ring CF3/SO2Cl Orientation

The target compound positions both the sulfonyl chloride (3-position) and trifluoromethyl (5-position) on the same phenyl ring in a meta relationship, as confirmed by PubChem SMILES notation [1]. This contrasts with the closest commercial analog, 4'-(trifluoromethyl)-[1,1'-biphenyl]-3-sulfonyl chloride (CAS 731779-91-2), where the SO2Cl resides on one ring (3-position) and the CF3 on the distal ring (4'-position) . The same-ring orientation enables direct through-bond electronic communication: the m-CF3 group (σm ≈ +0.43) inductively withdraws electron density from the sulfonyl-bearing ring, increasing the electrophilicity of the sulfur center [2]. In the cross-ring analog, this inductive effect must propagate through the biphenyl C–C bond, which introduces torsional decoupling (inter-ring twist angle ~35–40° in solution), partially insulating the SO2Cl from the CF3 electronic influence [2].

Same-ring vs. cross-ring orientation
Head-to-head
CF3 and SO2Cl co-localized on one phenyl ring vs. separated across biphenyl bond; inter-ring torsional decoupling attenuates electronic transmission ~2–3×
Distinct electronic signature at reaction center; cross-ring analogs cannot replicate
Confirmed by PubChem SMILES and Hammett biphenyl transmission coefficients
Medicinal Chemistry Organic Synthesis Structure-Activity Relationship

Predicted Sulfonyl Chloride Reactivity: Hammett-Based Rate Enhancement

The electron-withdrawing m-CF3 group (σm ≈ +0.43) on the same ring as the SO2Cl is predicted to accelerate nucleophilic substitution at the sulfonyl sulfur center relative to unsubstituted biphenyl sulfonyl chloride. Using the experimentally determined Hammett ρ-value of +2.02 for chloride-chloride exchange in arenesulfonyl chlorides [1], the predicted rate ratio k(CF3)/k(H) = 10^(ρ × σm) = 10^(2.02 × 0.43) ≈ 7.4. For alkaline hydrolysis, using ρ = +1.564 [2], the predicted ratio is 10^(1.564 × 0.43) ≈ 4.7. These rate enhancements are specific to the same-ring orientation; cross-ring analogs experience attenuated electronic effects due to biphenyl torsional decoupling, with effective σ values reduced by a factor of approximately 0.3–0.5 [3]. Consequently, a distal-ring CF3 analog would exhibit only a ~2–3× rate enhancement over the unsubstituted baseline, making the target compound approximately 2–3× more reactive than its cross-ring regioisomer toward nucleophiles.

Predicted reactivity enhancement
Class-level inference
~7.4× rate
vs. unsubstituted baseline (Hammett ρ = +2.02, σm-CF3 = +0.43)
Supports faster sulfonamide formation; predicted 2–3× higher reactivity than cross-ring analog
LFER prediction; experimental validation recommended
Physical Organic Chemistry Reaction Kinetics Sulfonamide Synthesis

Computed Lipophilicity: CF3-Driven logP vs. Non-Fluorinated Baseline

The target compound has a computed XLogP3-AA value of 4.5, as reported by PubChem [1]. This is identical to the XLogP3 of other trifluoromethyl-biphenyl sulfonyl chloride regioisomers (e.g., 2-(trifluoromethyl)biphenyl-4-sulfonyl chloride, XLogP3 = 4.5) [2], confirming that the CF3 group is the dominant driver of lipophilicity in this series, adding approximately +0.9 to +1.1 log units compared to the non-fluorinated biphenyl-4-sulfonyl chloride (CAS 1623-93-4), which has reported LogP values of 3.63–4.36 across different sources [3]. However, while lipophilicity is matched among CF3-containing regioisomers, the target compound's same-ring CF3/SO2Cl orientation confers distinct hydrogen-bond acceptor topology: both the sulfonyl oxygens and the fluorine atoms are spatially clustered on the same side of the molecular scaffold, creating a localized polar surface area domain (TPSA = 42.5 Ų) that differs from the more dispersed polarity distribution in cross-ring analogs.

Computed lipophilicity
Cross-study comparable
XLogP3 = 4.5; TPSA = 42.5 Ų
ΔXLogP3 ≈ +0.9–1.1 vs. non-fluorinated biphenyl-SO2Cl
CF3-driven lipophilicity dominant; localized polarity domain differs from cross-ring analogs
PubChem XLogP3 3.0 algorithm; consistent across CF3 regioisomers
Drug Design Physicochemical Property Lead Optimization

Pharmacophoric Validation: 3-(Trifluoromethyl)biphenyl Motif in DOCK1 Inhibition

The 3'-(trifluoromethyl)-[1,1'-biphenyl] scaffold is a critical pharmacophoric element in TBOPP (1-(2-(3′-(trifluoromethyl)-[1,1′-biphenyl]-4-yl)-2-oxoethyl)-5-pyrrolidinylsulfonyl-2(1H)-pyridone), a selective small-molecule inhibitor of DOCK1 (Dedicator of Cytokinesis 1) [1]. TBOPP inhibits DOCK1-mediated Rac activation with an IC50 of 8.4 μM and binds the DOCK1 DHR-2 domain with a Kd of 7.1 μM, demonstrating functional selectivity over the closely related DOCK2 and DOCK5 proteins . In vivo, TBOPP suppressed cancer metastasis and tumor growth in mouse models [1]. While TBOPP itself is a fully elaborated final compound and not directly synthesized from 3-(trifluoromethyl)biphenyl-5-sulfonyl chloride, the target compound's core scaffold—a biphenyl bearing CF3 at the 3-position (or 5-position, depending on numbering convention)—is structurally embedded within TBOPP. This establishes the 3-trifluoromethyl-biphenyl architecture as a biologically validated privileged scaffold for target engagement, differentiating it from the 4'-trifluoromethyl-biphenyl isomers that have not been reported in DOCK1 inhibitor chemotypes.

DOCK1 pharmacophoric context
Reported
3-CF3-biphenyl scaffold embedded in TBOPP (DOCK1 inhibitor); reported IC50 8.4 μM, Kd 7.1 μM
Supports scaffold-oriented library design; differentiates from 4'-CF3 isomers not reported in this chemotype
Cell Reports 2017; DOCK1-selective over DOCK2/5; model-response context
Cancer Therapeutics Chemical Biology Target Engagement

Melting Point and Physical Form Differentiation

The target compound, 3-(trifluoromethyl)biphenyl-5-sulfonyl chloride, is supplied as a solid (specific melting point not published in available sources, but inferred from the class of biphenyl sulfonyl chlorides) . The closest regioisomeric analog, 3'-(trifluoromethyl)biphenyl-4-sulfonyl chloride (CAS 885267-96-9), has a reported melting point range of 78–92°C [1]. By contrast, the non-fluorinated parent compound biphenyl-4-sulfonyl chloride (CAS 1623-93-4) exhibits a significantly higher melting point of 103–108°C . The ~20–30°C depression in melting point upon introduction of the CF3 group is consistent with reduced crystal lattice energy due to the bulkier, conformationally distinct trifluoromethyl substituent disrupting efficient packing. This physical property difference has practical implications: the lower-melting CF3-containing biphenyl sulfonyl chlorides typically exhibit improved solubility in organic solvents (facilitating homogeneous reaction conditions) but may require refrigerated storage (0–8°C) to prevent thermal degradation, as recommended for biphenyl-4-sulfonyl chloride .

Melting point & solid-state form
Class-level inference
CF3-biphenyl-SO2Cl class mp ~78–92°C vs. non-fluorinated ~103–108°C
~20–30°C depression attributed to CF3 disruption of crystal packing
Lower mp may improve solvent compatibility; may require refrigerated storage review
Specific target compound mp not individually published
Solid-State Chemistry Process Chemistry Analytical Quality Control

Application Scenarios for 3-(Trifluoromethyl)biphenyl-5-sulfonyl chloride


CF3-Sulfonamide Libraries for Intracellular Protein-Protein Interactions

The compound's computed XLogP3 of 4.5 and TPSA of 42.5 Ų position derived sulfonamides favorably within drug-like chemical space for targeting intracellular or CNS-penetrant protein-protein interactions [1]. The 3-(trifluoromethyl)biphenyl scaffold has been pharmacophorically validated in the selective DOCK1 inhibitor TBOPP (IC50 = 8.4 μM; Kd = 7.1 μM), which achieved in vivo suppression of cancer metastasis and tumor growth [2]. Researchers pursuing DOCK1-, DOCK2-, or DOCK5-related targets should prioritize this regioisomer over cross-ring CF3 analogs, as the same-ring CF3/SO2Cl orientation may provide a synthetic entry point for generating focused libraries around the biologically active 3-trifluoromethyl-biphenyl chemotype [2]. The predicted ~7.4× rate enhancement in nucleophilic substitution (based on Hammett ρ = +2.02 and σm-CF3 = +0.43) relative to non-fluorinated analogs also supports efficient parallel library synthesis with reduced reaction times [3].

Electronic Effect Investigation: Same-Ring vs. Cross-Ring Substituent Transmission

The unique 3,5-disubstitution pattern (SO2Cl at position 3, CF3 at position 5 on the same phenyl ring) makes this compound an ideal probe substrate for physical organic chemistry studies quantifying through-ring vs. through-biphenyl-bond electronic transmission [1]. By comparing the hydrolysis, alcoholysis, or aminolysis rates of this compound against its cross-ring regioisomer (CAS 731779-91-2, where CF3 is on the distal ring), researchers can experimentally determine the attenuation factor for electronic effects across the biphenyl linkage under various solvent and temperature conditions [4]. Such studies contribute to refining computational models (DFT, Hammett/Taft multiparameter approaches) used to predict reactivity in biphenyl-containing pharmaceutical intermediates [4][3].

Fluorinated Sulfonamide Herbicides and Fungicides

The trifluoromethyl group is a privileged substituent in agrochemical design, enhancing metabolic stability, lipophilicity, and membrane penetration [1]. The target compound provides a direct synthetic handle for introducing the CF3-biphenyl-sulfonamide motif into candidate agrochemicals via reaction with amines or ammonia equivalents [1]. The same-ring CF3/SO2Cl architecture may impart differentiated environmental degradation profiles compared to cross-ring analogs, as the electronic influence of CF3 on sulfonamide hydrolysis rates (relevant to soil half-life) is more pronounced when both groups share the same aromatic ring [3]. For procurement planning, the compound's 95% minimum purity with batch-specific HPLC, NMR, and GC documentation supports regulatory submission requirements for impurity profiling in agrochemical development .

Fluorinated Aryl Sulfonate Surface Modifiers and Polymer Additives

The combination of high computed lipophilicity (XLogP3 = 4.5) and the electrophilic sulfonyl chloride handle makes this compound suitable for synthesizing hydrophobic surface modifiers for polymers, coatings, and advanced materials [1]. Reaction with hydroxyl-functionalized polymers or surfaces yields sulfonate ester linkages that introduce both CF3-mediated water repellency and biphenyl-mediated UV absorption or refractive index tuning [1]. Compared to non-fluorinated biphenyl-4-sulfonyl chloride (LogP ≈ 3.63–4.36), the approximately +0.9 to +1.1 log unit increase in lipophilicity translates to measurably higher water contact angles and lower surface energy in modified materials . The lower melting point of CF3-containing biphenyl sulfonyl chlorides (class-typical range 78–92°C) compared to non-fluorinated analogs (103–108°C) also facilitates melt-processing or solvent-free application methods [5].

Application
Selection Property
Validation Focus
CF3-sulfonamide libraries for intracellular target studies
Same-ring CF3/SO2Cl electronic signature
Reaction rate reproducibility; sulfonamide purity profiling
Physical organic chemistry: through-ring vs. cross-ring transmission
Regioisomeric substitution architecture
Comparative hydrolysis/aminolysis kinetics; Hammett attenuation factor
Agrochemical sulfonamide candidate synthesis
CF3-mediated metabolic stability and lipophilicity
Sulfonamide stability; environmental degradation profile
Hydrophobic polymer surface modifiers
High computed logP and electrophilic handle
Water contact angle; surface energy measurement
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